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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of NH2-PEG2-C2-Boc, a bifunctional linker commonly utilized in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates (ADCs). Adherence
to these guidelines is crucial for ensuring the integrity, stability, and reliable performance of the
compound in downstream applications.

Introduction

NH2-PEG2-C2-Boc is a hydrophilic, PEG-based linker featuring a terminal primary amine (-
NH2) and a Boc-protected amine.[1][2] The polyethylene glycol (PEG) spacer enhances
solubility and biocompatibility, making it an ideal component in the development of novel
therapeutics.[1] This linker is instrumental in covalently connecting a target protein ligand and
an E3 ubiquitin ligase ligand in PROTACS, or a cytotoxic drug to an antibody in ADCs.[3][4][5]
[6] Proper handling and preparation of stock solutions are the foundational steps for successful
and reproducible experimental outcomes.

Compound Properties

A summary of the key physical and chemical properties of NH2-PEG2-C2-Boc is presented in
Table 1.
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Property Value

Molecular Formula C11H23NO4

Molecular Weight 233.30 g/mol [3]

Appearance Colorless to light yellow liquid[3]
CAS Number 756525-95-8[3]

Purity =95%

Storage (Pure Form) -20°C for 3 years, 4°C for 2 years|[3]

Stock Solution Preparation

Recommended Solvents and Solubility

NH2-PEG2-C2-Boc exhibits excellent solubility in dimethyl sulfoxide (DMSO). It is
recommended to use anhydrous (dry) DMSO to prepare stock solutions, as the presence of
moisture can affect the stability of the compound.

Solvent Solubility

DMSO > 100 mg/mL (428.63 mM)[3][7]

Note: The "=" symbol indicates that the compound is soluble at this concentration, but the
saturation point may be higher. It is crucial to use newly opened or properly stored anhydrous
DMSQO, as it is hygroscopic and absorbed moisture can impact product solubility and stability.

[3]7]

Protocol for Preparing a 100 mM DMSO Stock Solution

This protocol describes the preparation of a 100 mM stock solution of NH2-PEG2-C2-Boc in
DMSO.

Materials:

« NH2-PEG2-C2-Boc
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a polypropylene tube

Calibrated micropipettes

Vortex mixer

Procedure:

o Equilibration: Allow the vial of NH2-PEG2-C2-Boc to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: As NH2-PEG2-C2-Boc is a liquid, it is best to work with volumes if the density is
known or to weigh it out directly for highest accuracy. However, for ease of use, many
suppliers provide it in pre-weighed amounts.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing
NH2-PEG2-C2-Boc to achieve the desired concentration. For example, to prepare a 100
mM stock solution from 10 mg of the compound:

o Volume of DMSO = (Mass of Compound / Molecular Weight) / Desired Concentration
o Volume of DMSO = (0.010 g / 233.30 g/mol ) / 0.100 mol/L = 0.0004286 L = 428.6 pL

o Dissolution: Cap the vial tightly and vortex thoroughly until the liquid is completely dissolved
and the solution is clear. Gentle warming or sonication can be used to aid dissolution if
necessary.[7]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes.

» Storage: Store the aliquoted stock solutions at -20°C or -80°C in tightly sealed vials.

Stock Solution Molarity Calculator

To aid in the preparation of stock solutions with different molarities, refer to the following table
which provides the required volume of solvent for standard masses of NH2-PEG2-C2-Boc.
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Desired Concentration

(mM) Mass of Compound Required Volume of DMSO
1 1mg 4.286 mL
5 1mg 0.857 mL
10 1mg 0.429 mL
1 5 mg 21.43 mL
5 5mg 4.286 mL
10 5 mg 2.143 mL
1 10 mg 42.86 mL
5 10 mg 8.573 mL
10 10 mg 4.286 mL

Storage and Stability

Proper storage is critical to maintain the integrity of NH2-PEG2-C2-Boc stock solutions.

Storage Condition Shelf Life
-20°C 1 month[3][7]
-80°C 6 months[3][7]

Key Storage Recommendations:

o Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is essential.

o Protect from Moisture: Use anhydrous solvents and store in tightly sealed containers.

 Inert Atmosphere: For long-term storage, flushing the vial with an inert gas like argon or
nitrogen before sealing can provide additional protection.
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Experimental Workflow & Signaling Pathway
Visualization

The following diagrams illustrate the general workflow for preparing the stock solution and the
logical role of NH2-PEG2-C2-Boc in PROTAC-mediated protein degradation.
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Caption: Workflow for preparing NH2-PEG2-C2-Boc stock solution.
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Role of NH2-PEG2-C2-Boc in PROTAC Action
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Caption: Logical diagram of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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